N-(4-acetylphenyl)-2-((6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Modification
One line of research focuses on the synthesis and modification of triazolo[4,3-b]pyridazine derivatives for potential use as pharmaceutical agents. For instance, Wang et al. (2015) discussed the modification of a similar compound to improve its anticancer effects and reduce toxicity. By replacing the acetamide group with an alkylurea moiety, the modified compounds retained antiproliferative activity against cancer cell lines while reducing acute oral toxicity (Xiao-meng Wang et al., 2015).
Anticancer and Antimicrobial Activity
Another area of interest is the evaluation of anticancer and antimicrobial activities. Kumar et al. (2019) synthesized N-aryl substituted phenyl acetamide analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, demonstrating inhibition activity against the HCT 116 cancer cell line and antimicrobial activities (G. Kumar et al., 2019). Similarly, Shakir et al. (2017) synthesized derivatives with significant antioxidant ability, highlighting the potential of such compounds in developing antioxidant therapies (R. M. Shakir et al., 2017).
Antiviral Activity
Research by Shamroukh and Ali (2008) explored the antiviral potential of triazolo[4,3-b]pyridazine derivatives against the hepatitis A virus, identifying compounds with promising antiviral activity (A. H. Shamroukh & Mohamed. A. Ali, 2008).
Antitumor Activity
Yanchenko et al. (2020) focused on the synthesis and study of antitumor activity of triazolo[3,4-b][1,3,4]thiadiazine derivatives, demonstrating their effectiveness against a wide range of cancer cell lines and highlighting their potential as core structures for new anticancer agents (V. Yanchenko et al., 2020).
Properties
IUPAC Name |
N-(4-acetylphenyl)-2-[[6-(3-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O3S/c1-14(28)15-6-8-17(9-7-15)23-21(29)13-31-22-25-24-20-11-10-19(26-27(20)22)16-4-3-5-18(12-16)30-2/h3-12H,13H2,1-2H3,(H,23,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQVSSTWFIFTBNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.